Cas no 90870-33-0 (Benzenesulfonamide, N-3-butenyl-2-nitro-)

Benzenesulfonamide, N-3-butenyl-2-nitro- structure
90870-33-0 structure
Product name:Benzenesulfonamide, N-3-butenyl-2-nitro-
CAS No:90870-33-0
MF:C10H12N2O4S
MW:256.278281211853
CID:1956114
PubChem ID:11391206

Benzenesulfonamide, N-3-butenyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-3-butenyl-2-nitro-
    • N-but-3-enyl-2-nitrobenzenesulfonamide
    • SCHEMBL10240183
    • 90870-33-0
    • DTXSID30464459
    • N-3-buten-1-yl-2-nitrobenzenesulfonamide
    • DB-172958
    • A1-05295
    • Inchi: InChI=1S/C10H12N2O4S/c1-2-3-8-11-17(15,16)10-7-5-4-6-9(10)12(13)14/h2,4-7,11H,1,3,8H2
    • InChI Key: IDLIADDDXREADH-UHFFFAOYSA-N
    • SMILES: C=CCCNS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 256.05177804Da
  • Monoisotopic Mass: 256.05177804Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 100Ų

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